Cas no 1806034-29-6 (Ethyl 6-(difluoromethyl)-3-methoxy-4-methylpyridine-2-carboxylate)

• Product Name: Ethyl 6-(difluoromethyl)-3-methoxy-4-methylpyridine-2-carboxylate
• CAS No: 1806034-29-6
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• CID: 4804087
• Update Time: 2025-10-30

Ethyl 6-(difluoromethyl)-3-methoxy-4-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-3-methoxy-4-methylpyridine-2-carboxylate

• Inchi： 1S/C11H13F2NO3/c1-4-17-11(15)8-9(16-3)6(2)5-7(14-8)10(12)13/h5,10H,4H2,1-3H3
• InChI Key： LIOJBQNJGYKDBV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=C(C(C(=O)OCC)=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• XLogP3: 2.4
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-(difluoromethyl)-3-methoxy-4-methylpyridine-2-carboxylate

Comprehensive Overview of Ethyl 6-(difluoromethyl)-3-methoxy-4-methylpyridine-2-carboxylate (CAS No. 1806034-29-6)

Ethyl 6-(difluoromethyl)-3-methoxy-4-methylpyridine-2-carboxylate (CAS No. 1806034-29-6) is a specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals and pharmaceutical intermediates. This compound, characterized by its unique difluoromethyl and methoxy functional groups, plays a pivotal role in the synthesis of advanced chemical entities. Its molecular structure, which includes a pyridine core, makes it a versatile building block for researchers exploring novel applications in crop protection and drug development.

The growing interest in Ethyl 6-(difluoromethyl)-3-methoxy-4-methylpyridine-2-carboxylate is driven by its potential to address modern agricultural challenges, such as pest resistance and environmental sustainability. With the increasing demand for eco-friendly agrochemicals, this compound has emerged as a key candidate due to its selective activity and reduced ecological footprint. Researchers are also investigating its role in the development of next-generation fungicides, a topic frequently searched in academic and industrial databases.

From a pharmaceutical perspective, the pyridine-2-carboxylate moiety in this compound is of particular interest. It serves as a precursor for designing bioactive molecules with potential therapeutic applications. Recent studies have highlighted its utility in the synthesis of heterocyclic compounds, which are often explored for their antimicrobial and anti-inflammatory properties. This aligns with the trending searches for new drug scaffolds and small molecule therapeutics in the AI-driven drug discovery era.

The synthesis of Ethyl 6-(difluoromethyl)-3-methoxy-4-methylpyridine-2-carboxylate involves multi-step organic reactions, including fluorination and esterification processes. These methods are frequently discussed in chemical forums and research papers, reflecting the compound's technical relevance. Optimizing its production is a hot topic, as industries seek cost-effective synthetic routes to meet the rising demand for high-purity intermediates.

In addition to its industrial applications, this compound is also a subject of academic curiosity. Questions like "How does the difluoromethyl group enhance bioactivity?" or "What are the spectroscopic properties of pyridine-2-carboxylates?" are commonly searched by students and researchers. These queries underscore the need for detailed technical resources, which this overview aims to address.

Regulatory and safety aspects of Ethyl 6-(difluoromethyl)-3-methoxy-4-methylpyridine-2-carboxylate are also critical discussion points. While the compound is not classified as hazardous, proper handling protocols are emphasized in material safety data sheets (MSDS). This aligns with the broader industry focus on green chemistry and sustainable manufacturing, topics that dominate contemporary chemical research.

Looking ahead, the potential of CAS No. 1806034-29-6 extends beyond current applications. With advancements in computational chemistry and high-throughput screening, researchers are uncovering new roles for this compound in material science and catalysis. Its adaptability to diverse chemical modifications makes it a valuable asset for innovation.

In summary, Ethyl 6-(difluoromethyl)-3-methoxy-4-methylpyridine-2-carboxylate represents a convergence of agrochemical and pharmaceutical research. Its unique structure, combined with the industry's shift toward sustainable solutions, positions it as a compound of enduring relevance. As scientific inquiries evolve, this molecule will likely remain at the forefront of interdisciplinary chemical exploration.